Cas no 6686-25-5 (4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid)

• Product Name: 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid
• CAS No: 6686-25-5
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• MDL: MFCD14535718
• CID: 4656500
• PubChem ID: 12132296
• Update Time: 2025-10-18

4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[4-(benzyloxy)phenyl]-4-oxobutanoic acid
• 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid

• MDL： MFCD14535718
• Inchi： 1S/C17H16O4/c18-16(10-11-17(19)20)14-6-8-15(9-7-14)21-12-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,19,20)
• InChI Key： BASURFQVOZJAFE-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C1=CC=C(OCC2=CC=CC=C2)C=C1)=O

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid

Professional Introduction to 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid (CAS No. 6686-25-5)

4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid, identified by the Chemical Abstracts Service number 6686-25-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of aryl-substituted β-keto acids, which are known for their versatile roles in synthetic chemistry and as intermediates in drug development. The presence of both a benzyloxy group and a 4-oxobutanoic acid moiety imparts distinct reactivity and functionality, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The molecular structure of 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid consists of a phenyl ring substituted at the 4-position with a benzyloxy group, linked to a butanoic acid backbone that is oxidized at the 4-position to form a β-keto ester. This structural motif is particularly intriguing because it combines the electron-withdrawing effect of the carbonyl groups with the steric influence of the aromatic ring, which can modulate binding interactions with biological targets. Such features are often exploited in the design of enzyme inhibitors, receptor modulators, and other pharmacologically active molecules.

In recent years, there has been growing interest in β-keto acids and their derivatives as pharmacophores due to their ability to participate in diverse chemical reactions, including condensation reactions with hydrazines and alkoxides, which are common strategies in drug synthesis. The benzyloxy substituent in 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid not only enhances solubility and stability but also provides a handle for further derivatization, allowing chemists to fine-tune its pharmacological profile. For instance, modifications at the phenyl ring or the acyclic portion of the molecule can alter binding affinity or selectivity toward specific biological targets.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in metabolic pathways relevant to human health. The β-keto ester moiety is particularly relevant here, as it resembles key functional groups found in natural products such as antibiotics and antifungals. Recent studies have demonstrated that similar aryl-substituted β-keto acids exhibit inhibitory activity against various enzymes, including those implicated in inflammation, cancer progression, and neurodegenerative diseases. For example, derivatives of this class have shown promise in preclinical trials as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in prostaglandin synthesis—a key pathway in pain and inflammation.

The synthetic accessibility of 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid also contributes to its appeal as a research tool and lead compound. Modern synthetic methodologies allow for efficient preparation of this compound via multi-step organic transformations, including Suzuki-Miyaura cross-coupling reactions for introducing the benzyloxy group onto the phenyl ring, followed by oxidation or esterification steps to establish the β-keto ester functionality. These techniques are well-established in industrial-scale chemical synthesis and can be adapted for large-scale production if needed.

From a computational chemistry perspective, virtual screening approaches have been employed to identify potential binding interactions between 4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid and biological targets such as protein kinases or transcription factors. Molecular docking studies suggest that this compound may interact with specific residues within these targets through hydrogen bonding networks formed by its polar functional groups. Such insights are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

The versatility of this compound is further highlighted by its utility as an intermediate in peptidomimetic synthesis. Peptidomimetics are designed analogs of natural peptides that retain biological activity but exhibit improved pharmacokinetic properties due to reduced susceptibility to proteolytic degradation. The β-keto ester functionality serves as a reactive site for constructing cyclic scaffolds or incorporating non-natural amino acid residues into peptidomimetic structures, thereby expanding their therapeutic potential.

In conclusion,4-4-(Benzyloxy)phenyl-4-oxobutanoic Acid (CAS No. 6686-25-5) represents a promising scaffold for pharmaceutical research due to its unique structural features and potential biological activities. Its combination of reactive functional groups makes it an excellent candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors aimed at addressing unmet medical needs.